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Compound of Interest

Compound Name: Anivamersen

Cat. No.: B15577026 Get Quote

Anivamersen Technical Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and storage of anivamersen,

offering troubleshooting advice and answers to frequently asked questions. As an RNA

aptamer, the stability of anivamersen is crucial for maintaining its efficacy and ensuring the

reliability of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for anivamersen?

A1: For long-term storage, it is best to store anivamersen in solid (lyophilized) form or as a

solution frozen at -20°C or -80°C.[1] For RNA oligonucleotides like anivamersen, storage as

an ethanol precipitate at -80°C provides maximal stability by preventing degradation from

RNases and hydrolysis.[1] One commercial supplier suggests room temperature for shipping in

the continental US but recommends consulting the Certificate of Analysis for specific long-term

storage conditions.[2] Given the susceptibility of RNA to degradation, colder temperatures are

generally advisable for prolonged storage.

Q2: How should I handle anivamersen to avoid degradation?

A2: RNA is particularly susceptible to degradation by ribonucleases (RNases), which are

commonly present on skin, dust, and in laboratory environments.[1][3][4] To maintain the
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integrity of anivamersen, it is critical to use RNase-free water, buffers, and labware.[1] Always

wear gloves and work in a clean environment.

Q3: What is the stability of anivamersen in solution?

A3: The stability of oligonucleotides in solution is influenced by temperature and the

composition of the solution. Anivamersen, being an RNA aptamer, is less stable in aqueous

solutions compared to DNA.[1] For short-term storage, aliquots of anivamersen in an

appropriate buffer can be stored at -20°C.[1] Repeated freeze-thaw cycles should be avoided

as they can lead to degradation. It is recommended to divide the stock solution into smaller

aliquots to minimize the number of freeze-thaw cycles.[1]

Q4: Can anivamersen be stored at room temperature?

A4: While some suppliers may ship anivamersen at ambient temperatures, long-term storage

at room temperature is generally not recommended for RNA-based therapeutics.[2] High

temperatures can accelerate the chemical and physical degradation of oligonucleotides.[5] If

short-term storage at room temperature is necessary, it should be for a minimal amount of time,

and the product should be protected from light and moisture.

Q5: Is anivamersen sensitive to light?

A5: Exposure to light, particularly UV radiation, can induce photochemical reactions that may

lead to the degradation of oligonucleotides.[5] While specific photostability data for

anivamersen is not available, it is a standard precaution to store oligonucleotide solutions in

amber or opaque vials to protect them from light.
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Issue Potential Cause Recommended Action

Loss of Activity/Efficacy
Degradation of the

anivamersen oligonucleotide.

- Ensure that all handling and

storage procedures were

performed under RNase-free

conditions.- Verify the storage

temperature and duration. For

long-term storage, use -20°C

or -80°C.- Avoid multiple

freeze-thaw cycles by

preparing and using aliquots.-

Confirm that the product has

not expired.

Variability in Experimental

Results

Inconsistent sample integrity

due to handling or storage.

- Standardize the protocol for

thawing and preparing

anivamersen solutions.- Use

fresh aliquots for each

experiment to avoid issues

from repeated freeze-thaw

cycles.- Ensure consistent

RNase-free handling

techniques across all

experiments.

Precipitate Formation Upon

Thawing

The formulation may not be

stable to freezing, or the

concentration is too high.

- Thaw the solution slowly and

vortex gently to redissolve any

precipitate.- If the problem

persists, consider preparing

aliquots at a lower

concentration.- Consult the

supplier's technical

documentation for information

on the formulation and

appropriate solvents.
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Condition
Solid Form

(Lyophilized)
In Solution Ethanol Precipitate

Long-Term Storage -20°C or -80°C -80°C -80°C[1]

Short-Term Storage
Room Temperature

(with caution)
4°C (for a few days) Not Applicable

Handling
Use RNase-free

techniques

Use RNase-free

water, buffers, and

tips.[1] Aliquot to avoid

freeze-thaw cycles.[1]

Resuspend in RNase-

free buffer before use.

Light Exposure Store in the dark
Store in amber or

opaque tubes
Store in the dark

Experimental Protocols
As specific stability studies for anivamersen are not publicly available, a general protocol for

assessing the stability of a therapeutic oligonucleotide is provided below.

Protocol: General Oligonucleotide Stability Assessment

Objective: To determine the stability of anivamersen under various temperature and

humidity conditions.

Materials:

Anivamersen (lyophilized powder)

RNase-free water

Stability chambers set to desired conditions (e.g., 25°C/60% RH, 40°C/75% RH)

HPLC system with a suitable column for oligonucleotide analysis

pH meter

Methodology:
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1. Prepare a stock solution of anivamersen in RNase-free water at a known concentration.

2. Aliquot the stock solution into multiple vials for each storage condition to be tested.

3. Lyophilize a subset of the aliquots to test the stability of the solid form.

4. Place the vials (both liquid and lyophilized) into the stability chambers.

5. At specified time points (e.g., 0, 1, 3, 6, 12 months), remove one vial from each condition.

6. For lyophilized samples, reconstitute with a precise volume of RNase-free water.

7. Analyze the samples by HPLC to determine the percentage of intact anivamersen.

8. Assess the appearance and pH of the solutions.

Data Analysis:

Plot the percentage of intact anivamersen against time for each storage condition.

Determine the degradation rate and estimate the shelf-life based on the acceptance

criteria (e.g., not more than 10% degradation).

Visualizations
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Anivamersen Handling and Storage Workflow

Product Receipt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stability and Storage of Oligonucleotides [biosyn.com]

2. medchemexpress.com [medchemexpress.com]

3. RNA aptamers and their therapeutic and diagnostic applications - PMC
[pmc.ncbi.nlm.nih.gov]

4. Current Progress of RNA Aptamer-Based Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

5. alfachemic.com [alfachemic.com]

To cite this document: BenchChem. [Anivamersen stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577026#anivamersen-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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